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Compound of Interest

4-Methyl-1,2,3-thiadiazole-5-
Compound Name:
carbaldehyde

Cat. No.: B138919

Technical Data Sheet: 4-Methyl-1,2,3-thiadiazole-
5-carbaldehyde

Audience: Researchers, scientists, and drug development professionals.

This document provides core molecular information for 4-Methyl-1,2,3-thiadiazole-5-
carbaldehyde, a heterocyclic organic compound. The data presented is essential for
researchers engaged in chemical synthesis, analysis, and drug discovery.

Core Molecular Data

The fundamental molecular properties of 4-Methyl-1,2,3-thiadiazole-5-carbaldehyde have
been determined and are summarized in the table below. This information is critical for
stoichiometric calculations, analytical characterization, and computational modeling.

Property Value

Chemical Formula CaHaN20S[1][2]
Molecular Weight 128.15 g/mol [1]
CAS Number 127108-66-1[1]
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Logical Relationship of Molecular Properties

The determination of the molecular weight of a compound is directly derived from its chemical
formula. This relationship is foundational in chemical sciences.

Derivation of Molecular Weight

Chemical Structure
4-Methyl-1,2,3-thiadiazole-5-carbaldehyde

Atom Count

Chemical Formula

CaHaN20S

Sum of Atomic Weights

Molecular Weight
128.15 g/mol

Click to download full resolution via product page

Caption: Logical workflow for determining the molecular weight from the chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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